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Compound of Interest

Compound Name:
4-Acetoxy-4'-

pentyloxybenzophenone

Cat. No.: B1292310 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 4-Acetoxy-4'-pentyloxybenzophenone (CAS No. 890099-89-5), a member of the

benzophenone family. While a specific Safety Data Sheet (SDS) for this compound is not

readily available, this document consolidates safety protocols based on the properties of

structurally similar benzophenone derivatives to ensure best practices in laboratory safety and

chemical handling.

Immediate Safety and Personal Protective
Equipment (PPE)
It is crucial to handle 4-Acetoxy-4'-pentyloxybenzophenone with care, as benzophenones as

a class of compounds can pose health risks. This includes potential skin irritation and, with

some derivatives, more severe hazards upon prolonged exposure. The following Personal

Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use.

Body Protection Laboratory Coat

A full-sleeved lab coat is

required to protect skin and

clothing.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

If dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Acetoxy-4'-pentyloxybenzophenone will minimize risks

and ensure the integrity of your experiments.

Preparation: Before handling, ensure that the work area is clean and uncluttered. A

designated area within a fume hood is highly recommended. All necessary PPE should be

donned correctly.

Weighing and Aliquoting: If working with a solid form, handle it carefully to avoid generating

dust. Use a chemical spatula for transfers. If in solution, use appropriate pipettes and work

over a spill tray.

In Case of a Spill:

Small spills: Absorb with an inert material (e.g., sand or vermiculite) and place in a sealed

container for disposal.

Large spills: Evacuate the area and follow your institution's emergency procedures.

Post-Handling: Thoroughly wash hands with soap and water after handling the compound,

even if gloves were worn. Clean all contaminated surfaces.
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Disposal Plan
Proper disposal of 4-Acetoxy-4'-pentyloxybenzophenone and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of as hazardous chemical waste in a designated, labeled, and

sealed container. Do not dispose of down the drain or in general waste.[1][2]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should also be disposed of as hazardous waste.

Consult Regulations: Always adhere to your institution's and local environmental regulations

for chemical waste disposal.[2]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Chemical and Physical Properties
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Understanding the physical and chemical properties of 4-Acetoxy-4'-
pentyloxybenzophenone can inform safe handling and storage practices.

Property Value

Molecular Formula C20H22O4[3]

Molecular Weight 326.39 g/mol [3]

Predicted Boiling Point 466.3 ± 30.0 °C[3]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 4-Acetoxy-4'-
pentyloxybenzophenone, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 4-Acetoxy-4'-pentyloxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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